Cas no 2172366-05-9 (3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• CAS No: 2172366-05-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6323915
• PubChem ID: 165537926
• Update Time: 2025-10-29

3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• 2172366-05-9
• 3-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylpropanoic acid
• EN300-1521203

• Inchi： 1S/C26H32N2O6/c1-4-33-17(13-23(29)28-16-26(2,3)24(30)31)14-27-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VHJWCVWDEKPHDJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C(=O)O)(C)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid

Recent Advances in the Study of 2172366-05-9 and 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic Acid

The chemical compound 2172366-05-9 and its derivative, 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, specifically in the synthesis of peptide-based therapeutics and prodrugs. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid, a derivative of 2172366-05-9. This compound is notable for its role as a protected amino acid derivative, which is crucial in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group in the compound serves as a protecting group for the amino functionality, enabling the stepwise construction of peptides with high precision and yield. Researchers have optimized the synthesis protocol to improve the efficiency and scalability of this process, making it more suitable for industrial applications.

In addition to its utility in peptide synthesis, 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open up new avenues for the development of anti-inflammatory agents based on this chemical scaffold. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

The chemical stability and solubility of 2172366-05-9 and its derivatives have also been a subject of recent research. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize these compounds under various physiological conditions. Results indicate that 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid exhibits good stability in aqueous solutions at neutral pH, making it a promising candidate for further drug formulation studies.

Looking ahead, researchers are exploring the potential of these compounds in targeted drug delivery systems. The incorporation of 2172366-05-9 derivatives into nanoparticle-based carriers could enhance the bioavailability and therapeutic efficacy of peptide drugs. Early-stage experiments have shown promising results, with improved drug release profiles and reduced off-target effects. These developments underscore the versatility and potential of 2172366-05-9 and its derivatives in advancing pharmaceutical sciences.

In conclusion, the ongoing research on 2172366-05-9 and 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid highlights their significance in chemical biology and drug development. From their role in peptide synthesis to their potential therapeutic applications, these compounds represent a valuable area of study. Future research should focus on expanding the scope of their biological evaluations and optimizing their chemical properties for clinical use. This brief serves as a foundation for further exploration and collaboration in this exciting field.